2-[(3-Chloro-4-methylphenyl)methyl]benzoic acid

• IUPAC Name: 2-[(3-chloro-4-methylphenyl)methyl]benzoic acid
• InChI: InChI=1S/C15H13ClO2/c1-10-6-7-11(9-14(10)16)8-12-4-2-3-5-13(12)15(17)18/h2-7,9H,8H2,1H3,(H,17,18)
• InChI Key: OGMSWHLBDVEYFP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)CC2=CC=CC=C2C(=O)O)Cl
• Molecular Formula: C15H13ClO2
• Molecular Weight: 260.71 g/mol

Description

2-[(3-Chloro-4-methylphenyl)methyl]benzoic acid is an organic compound with a complex structure that includes a benzoic acid moiety substituted with a 3-chloro-4-methylphenyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[(3-Chloro-4-methylphenyl)methyl]benzoic acid typically involves the reaction of 3-chloro-4-methylbenzyl chloride with benzoic acid under basic conditions. The reaction is usually carried out in the presence of a base such as sodium hydroxide or potassium carbonate, which facilitates the nucleophilic substitution reaction.

Industrial Production Methods

On an industrial scale, the production of this compound may involve more efficient and scalable methods, such as continuous flow synthesis. This approach allows for better control over reaction conditions and yields, making it suitable for large-scale production.

Chemical Reactions Analysis

Types of Reactions

2-[(3-Chloro-4-methylphenyl)methyl]benzoic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding carboxylic acids or ketones.

Reduction: Reduction reactions can convert the compound into alcohols or alkanes.

Substitution: The chloro group can be substituted with other nucleophiles, such as amines or thiols.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are often used.

Substitution: Nucleophilic substitution reactions typically require a base like sodium hydroxide (NaOH) or potassium carbonate (K2CO3).

Major Products Formed

Oxidation: Carboxylic acids, ketones.

Reduction: Alcohols, alkanes.

Substitution: Amines, thiols.

Scientific Research Applications

2-[(3-Chloro-4-methylphenyl)methyl]benzoic acid has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Studied for its potential biological activity and interactions with various biomolecules.

Medicine: Investigated for its potential therapeutic properties, including anti-inflammatory and antimicrobial effects.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism by which 2-[(3-Chloro-4-methylphenyl)methyl]benzoic acid exerts its effects depends on its interaction with specific molecular targets. For example, in biological systems, it may interact with enzymes or receptors, modulating their activity and leading to various physiological effects. The exact pathways involved can vary depending on the specific application and context.

Comparison with Similar Compounds

Similar Compounds

• 2-Chloro-4-methylbenzoic acid
• 3-Chloro-4-methylphenyl isocyanate
• 4-Chloro-2-methylbenzoic acid

Uniqueness

2-[(3-Chloro-4-methylphenyl)methyl]benzoic acid is unique due to its specific substitution pattern, which imparts distinct chemical and physical properties. This uniqueness makes it valuable for specific applications where other similar compounds may not be as effective.